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Compound of Interest

Compound Name: VU0467485

Cat. No.: B15618408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the target engagement and

receptor occupancy of VU0467485, a potent and selective positive allosteric modulator (PAM)

of the M4 muscarinic acetylcholine receptor. VU0467485 has been evaluated as a preclinical

candidate for the treatment of schizophrenia.[1][2][3][4] This document details the quantitative

data, experimental protocols, and relevant signaling pathways to facilitate further research and

development in this area.

Quantitative Data Summary
The following tables summarize the key in vitro and in vivo pharmacological data for

VU0467485.

Table 1: In Vitro Potency and Selectivity of VU0467485[1]
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Parameter Species Receptor Value Assay Type

EC50 Human M4 78.8 nM
Calcium

Mobilization

Rat M4 26.6 nM
Calcium

Mobilization

Selectivity Human M1, M2, M3, M5 > 10 µM
Calcium

Mobilization

Rat M1, M2, M3, M5 > 30 µM
Calcium

Mobilization

Binding Affinity

(KB)
Human M4 944 nM

Progressive

Fold-Shift

Cooperativity

(αβ)
Human M4 134

Progressive

Fold-Shift

Table 2: In Vivo Rat Pharmacokinetics of VU0467485[1]

Parameter Dose (p.o.) Value

Cmax 3 mg/kg 1.2 µM

AUC0-inf 3 mg/kg 3.8 µM·h

t1/2 3 mg/kg 4.2 h

Signaling Pathway and Mechanism of Action
VU0467485 acts as a positive allosteric modulator, binding to a site on the M4 receptor that is

distinct from the orthosteric site where the endogenous ligand acetylcholine (ACh) binds. This

binding potentiates the receptor's response to ACh. M4 receptors are Gi/o-coupled, and their

activation leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic

AMP (cAMP) levels and modulation of downstream signaling cascades. For in vitro assays

measuring intracellular calcium, a chimeric G-protein (e.g., Gqi5) is often co-expressed with the
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M4 receptor. This redirects the signaling through the Gq pathway, leading to a measurable

calcium release upon receptor activation.[5]
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M4 Receptor Signaling Pathway

Plasma Membrane

Acetylcholine (ACh)

M4 Receptor

Binds

VU0467485 (PAM)

Potentiates

Gi/o Protein

Activates

Adenylyl Cyclase

Inhibits

cAMP

Converts

ATP

Downstream Cellular Effects
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Calcium Mobilization Assay Workflow

Start

Plate M4-expressing cells
in 96-well plate

Incubate overnight

Load cells with
Fluo-4 AM dye

Incubate for 45-60 min

Add serial dilutions
of VU0467485

Pre-incubate for 1.5 min

Add EC20 concentration
of Acetylcholine

Measure fluorescence
kinetically

Analyze data and
determine EC50

End
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Radioligand Binding Assay Workflow

Start

Prepare membranes,
radioligand, and test compound

Set up 96-well plate with
reagents in triplicate

Incubate to reach equilibrium

Rapidly filter and wash
to separate bound ligand

Measure radioactivity with
scintillation counter

Analyze data to determine
binding affinity (Ki)

End
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Logic of PET Receptor Occupancy Measurement

Baseline Scan Blocking Scan

Administer PET Radiotracer
(e.g., [11C]MK-6884)

Measure baseline
binding potential (BP_ND)

Calculate Receptor Occupancy (RO):
%RO = (1 - (BP_ND_blocking / BP_ND_baseline)) * 100

Administer unlabeled M4 PAM
(Therapeutic Candidate)

Administer PET Radiotracer

Measure post-drug
binding potential (BP_ND)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15618408#vu0467485-target-engagement-and-
receptor-occupancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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